Cas no 13479-89-5 (2,5-dichloro-1,3thiazolo5,4-dpyrimidine)

• Product Name: 2,5-dichloro-1,3thiazolo5,4-dpyrimidine
• CAS No: 13479-89-5
• MF: C₅HCl₂N₃S
• MW: 206.052536725998
• MDL: MFCD16658959
• CID: 1236452
• PubChem ID: 609643
• Update Time: 2025-10-29

2,5-dichloro-1,3thiazolo5,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-d]pyrimidine, 2,5-dichloro-
• 2,5-dichloro-[1,3]thiazolo[5,4-d]pyrimidine
• 2,5-Dichlorothiazolo[5,4-d]pyrimidine
• 2,5-dichloro-1,3thiazolo5,4-dpyrimidine
• DTXSID90346106
• Z1269192710
• CPBSXTOXLUDODA-UHFFFAOYSA-N
• DB-063043
• 2,5-Dichloro[1,3]thiazolo[5,4-d]pyrimidine #
• EN300-2170694
• 13479-89-5

• MDL： MFCD16658959
• Inchi： 1S/C5HCl2N3S/c6-4-8-1-2-3(10-4)11-5(7)9-2/h1H
• InChI Key： CPBSXTOXLUDODA-UHFFFAOYSA-N
• SMILES： ClC1=NC2=CN=C(N=C2S1)Cl

Computed Properties

• Exact Mass: 204.92703
• Monoisotopic Mass: 204.9268236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 38.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds 1,3-thiazolo[5,4-d]pyrimidines

Additional information on 2,5-dichloro-1,3thiazolo5,4-dpyrimidine

Recent Advances in the Study of 2,5-Dichloro-1,3-thiazolo[5,4-d]pyrimidine (CAS: 13479-89-5)

2,5-Dichloro-1,3-thiazolo[5,4-d]pyrimidine (CAS: 13479-89-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its utility as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and inflammation. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and mechanistic insights.

One of the key advancements in the study of 2,5-dichloro-1,3-thiazolo[5,4-d]pyrimidine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including those involved in cell proliferation and survival pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the design and synthesis of a series of thiazolopyrimidine-based inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The lead compound from this series showed promising antitumor efficacy in preclinical models, with a favorable pharmacokinetic profile.

In addition to its applications in oncology, 2,5-dichloro-1,3-thiazolo[5,4-d]pyrimidine has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its potential as a scaffold for developing novel antibiotics against multidrug-resistant bacterial strains. The study revealed that certain modifications of the thiazolopyrimidine core enhanced its binding affinity to bacterial DNA gyrase, a validated target for antibacterial therapy. These findings underscore the compound's versatility and its potential to address the growing challenge of antibiotic resistance.

Mechanistic studies have further elucidated the molecular interactions of 2,5-dichloro-1,3-thiazolo[5,4-d]pyrimidine derivatives with their biological targets. Structural biology techniques, such as X-ray crystallography and molecular docking, have provided detailed insights into the binding modes of these compounds, facilitating the rational design of more potent and selective inhibitors. For example, a 2023 study in ACS Chemical Biology utilized cryo-EM to visualize the interaction between a thiazolopyrimidine derivative and its target kinase, revealing key hydrogen bonding and hydrophobic interactions that contribute to its inhibitory activity.

Despite these promising developments, challenges remain in the optimization of 2,5-dichloro-1,3-thiazolo[5,4-d]pyrimidine-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to advance these compounds into clinical trials. Recent efforts have focused on structural modifications to improve these properties, as evidenced by a 2024 study in European Journal of Medicinal Chemistry, which reported the development of prodrug strategies to enhance the bioavailability of thiazolopyrimidine derivatives.

In conclusion, 2,5-dichloro-1,3-thiazolo[5,4-d]pyrimidine (CAS: 13479-89-5) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Recent research has expanded our understanding of its biological activities and mechanisms of action, paving the way for future drug discovery efforts. Continued exploration of its chemical space and optimization of its pharmacological properties will be crucial for translating these findings into clinically viable treatments.